Cas no 143954-73-8 (Quinoline, 4-bromo-6-nitro-2-(1-piperazinyl)-)

• Product Name: Quinoline, 4-bromo-6-nitro-2-(1-piperazinyl)-
• CAS No: 143954-73-8
• MF: C₁₃H₁₃BrN₄O₂
• MW: 337.171921491623
• CID: 230713
• PubChem ID: 132590
• Update Time: 2025-04-19

Quinoline, 4-bromo-6-nitro-2-(1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 4-bromo-6-nitro-2-(1-piperazinyl)-
• 4-bromo-6-nitro-2-piperazin-1-ylquinoline
• 4-bromo-6-nitro-2-(piperazin-1-yl)quinoline
• 4-Bromo-6-nitroquipazine
• DTXSID50162581
• CHEMBL167825
• BDBM50110574
• 143954-73-8
• NRCNLRMWSMFETI-UHFFFAOYSA-N
• 4-Bromo-6-nitro-2-piperazin-1-yl-quinoline
• SCHEMBL6364738
• PD182100

• Inchi： 1S/C13H13BrN4O2/c14-11-8-13(17-5-3-15-4-6-17)16-12-2-1-9(18(19)20)7-10(11)12/h1-2,7-8,15H,3-6H2
• InChI Key： NRCNLRMWSMFETI-UHFFFAOYSA-N
• SMILES： BrC1C2C=C(C=CC=2N=C(C=1)N1CCNCC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 336.02229
• Monoisotopic Mass: 336.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 74Ų

Experimental Properties

• Density: 1.582
• Boiling Point: 539.8°Cat760mmHg
• Flash Point: 280.3°C
• Refractive Index: 1.673
• PSA: 71.3